5-(4-methyl-3-nitrobenzylidene)-2,4,6(1H,3H,5H)-pyrimidinetrione
Overview
Description
5-(4-methyl-3-nitrobenzylidene)-2,4,6(1H,3H,5H)-pyrimidinetrione, also known as MNBP, is a compound with potential applications in scientific research.
Mechanism of Action
The mechanism of action of 5-(4-methyl-3-nitrobenzylidene)-2,4,6(1H,3H,5H)-pyrimidinetrione is not fully understood, but it is thought to involve the inhibition of DNA synthesis and the induction of oxidative stress in cancer cells. This compound has also been found to activate the p53 pathway, which is involved in the regulation of cell growth and apoptosis.
Biochemical and Physiological Effects
This compound has been found to have both biochemical and physiological effects. Biochemically, this compound has been found to inhibit the activity of enzymes involved in DNA synthesis, such as thymidylate synthase and dihydrofolate reductase. Physiologically, this compound has been found to induce oxidative stress in cancer cells, leading to cell death.
Advantages and Limitations for Lab Experiments
One advantage of using 5-(4-methyl-3-nitrobenzylidene)-2,4,6(1H,3H,5H)-pyrimidinetrione in lab experiments is its cytotoxic effects on cancer cells, which make it a potential candidate for cancer treatment. However, this compound also has limitations, such as its low solubility in water and its potential toxicity to normal cells.
Future Directions
There are several future directions for 5-(4-methyl-3-nitrobenzylidene)-2,4,6(1H,3H,5H)-pyrimidinetrione research. One direction is to explore its potential as a cancer treatment, either alone or in combination with other drugs. Another direction is to investigate its mechanism of action in more detail, particularly its interaction with DNA synthesis enzymes. Additionally, this compound could be modified to improve its solubility and reduce its toxicity to normal cells.
Scientific Research Applications
5-(4-methyl-3-nitrobenzylidene)-2,4,6(1H,3H,5H)-pyrimidinetrione has been shown to have potential applications in scientific research, particularly in the field of cancer research. It has been found to have cytotoxic effects on cancer cells, including breast cancer, lung cancer, and colon cancer cells. This compound has also been found to inhibit the growth of cancer cells and induce apoptosis, or programmed cell death.
properties
IUPAC Name |
5-[(4-methyl-3-nitrophenyl)methylidene]-1,3-diazinane-2,4,6-trione | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H9N3O5/c1-6-2-3-7(5-9(6)15(19)20)4-8-10(16)13-12(18)14-11(8)17/h2-5H,1H3,(H2,13,14,16,17,18) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BOQSEFMSDBFTRA-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)C=C2C(=O)NC(=O)NC2=O)[N+](=O)[O-] | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H9N3O5 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
275.22 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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